Cas no 150109-44-7 (Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate)

• Product Name: Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate
• CAS No: 150109-44-7
• MF: C₁₂H₂₂ClNO₄
• MW: 279.76038312912
• CID: 5252347
• Update Time: 2025-06-26

Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate Chemical and Physical Properties

Names and Identifiers

• Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate

• Inchi： 1S/C12H22ClNO4/c1-12(2,3)18-11(16)14-8-6-4-5-7-10(15)17-9-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： LXMMQAQHJDYVOF-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)CCCCCNC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate

Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate (CAS No. 150109-44-7) in Modern Chemical Biology and Medicinal Chemistry

Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate, identified by its CAS number 150109-44-7, represents a significant compound in the realm of chemical biology and medicinal chemistry. This versatile intermediate has garnered attention due to its structural features and potential applications in the synthesis of bioactive molecules. The presence of both a chloromethyl group and an N-Boc (tert-butoxycarbonyl) protected amino group makes it a valuable tool for constructing complex peptidomimetics and other pharmacologically relevant entities.

The compound’s bifunctional nature allows for selective modifications, enabling chemists to tailor molecular architectures with precision. In recent years, the development of novel synthetic strategies has further highlighted the utility of Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate in drug discovery pipelines. For instance, its incorporation into peptide mimetics has shown promise in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its role in the synthesis of constrained peptides. By leveraging the chloromethyl moiety for amide bond formation and the Boc-protected amine for subsequent deprotection steps, researchers can efficiently generate cyclic or linear peptides with desired physicochemical properties. These properties are often essential for improving pharmacokinetic profiles and target specificity.

Recent advancements in solid-phase peptide synthesis (SPPS) have also demonstrated the efficacy of Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate as a building block. The ability to integrate this intermediate into automated synthesis protocols has streamlined the production of complex peptidic scaffolds, reducing both cost and time while maintaining high yields. This integration is particularly relevant in industrial settings where scalability and reproducibility are paramount.

The compound’s significance extends beyond peptide chemistry. Its application in the synthesis of non-peptide inhibitors has been explored, particularly in targeting protein-protein interactions. These interactions are often implicated in various diseases, making them attractive therapeutic targets. By designing molecules that mimic or disrupt these interactions, researchers aim to develop novel treatments with improved efficacy and reduced side effects.

In light of these applications, Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate (CAS No. 150109-44-7) continues to be a subject of intense research interest. Its versatility as a synthetic intermediate positions it as a cornerstone in the development of next-generation therapeutics. As methodologies evolve, the potential applications of this compound are expected to expand, further solidifying its role in chemical biology and medicinal chemistry.

The future directions for research involving Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate may include exploring its utility in combinatorial chemistry libraries and high-throughput screening assays. Such approaches could accelerate the discovery of novel bioactive compounds by allowing rapid diversification of molecular structures while maintaining structural integrity and functionality.

Moreover, advancements in computational chemistry may enable more accurate predictions of molecular behavior, thereby optimizing synthetic routes and minimizing experimental trial-and-error. This synergy between experimental chemistry and computational modeling holds promise for enhancing the efficiency with which new compounds are designed and synthesized.

In conclusion, Chloromethyl 6-{[(tert-butoxy)carbonyl]amino}hexanoate stands as a testament to the ingenuity within chemical biology and medicinal chemistry. Its multifaceted applications underscore its importance as a synthetic tool, driving innovation across multiple domains of research. As our understanding of biological systems grows more nuanced, compounds like this will continue to play pivotal roles in shaping the future of drug discovery.